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Compound of Interest |

Compound Name: Hexylsilane
CAS No.: 1072-14-6
Cat. No.: B129531
- 7

This guide provides an in-depth analysis of the safety protocols and handling precautions for
hexylsilane (CAS No. 1072-14-6). Designed for researchers, scientists, and drug development
professionals, this document moves beyond a standard safety data sheet (SDS) to explain the
causality behind safety measures, ensuring a self-validating system of protocols rooted in the
chemical's specific properties.

Understanding Hexylsilane: Physicochemical
Properties

Hexylsilane, also known as 1-sila-heptane, is an organohydridosilane with the chemical
formula C6H16Si[1]. Its utility in research, particularly as a reducing agent in cationic
polymerization and in the creation of organically modified silica glass, necessitates a thorough
understanding of its physical and chemical characteristics[2]. These properties are fundamental
to establishing appropriate safety protocols. For instance, its high flammability and low flash
point dictate the stringent requirements for storage and handling to prevent ignition.
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Property Value Source
Molecular Formula C6H16Si [11[3]
Molecular Weight 116.28 g/mol [1][3]
Appearance Clear liquid [1]
Boiling Point 114 °C [2]
Density 0.718 - 0.721 g/mL at 20 °C [1][2]
Flash Point 12 °C [2]
Vapor Density >1 (Air=1) [1]
Solubility Insoluble in water [1]
Hydrolytic Sensitivity Reacts with agueous base [2]

Hazard Identification and GHS Classification

Hexylsilane is classified as a hazardous substance, primarily due to its high flammability. The
Globally Harmonized System (GHS) provides a clear framework for understanding these
dangers.

Primary Hazards:

» Highly Flammable Liquid and Vapor (H225): Vapors can form explosive mixtures with air[1].
This is the most significant hazard associated with hexylsilane. The low flash point means
that even at relatively cool ambient temperatures, sufficient vapor can be present to ignite.

» Potential for Skin and Eye Irritation: While not classified as a severe irritant, contact may
cause mild skin and eye irritation[1][3].

o Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory irritation[3].
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GHS Classification = Hazard Statement Pictogram Signal Word
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respiratory irritation

Source:[1][3]

Safe Handling and Storage Protocols: A Proactive

Approach

The cornerstone of working safely with hexylsilane is preventing the formation of an ignitable

vapor-air mixture and avoiding contact. This requires a multi-layered approach encompassing

engineering controls, administrative procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to isolate the researcher from the hazard.

o Chemical Fume Hood: All work with hexylsilane must be conducted in a certified chemical

fume hood to ensure adequate ventilation and to contain any vapor release[4]. The

ventilation system should be explosion-proof[5].
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 Inert Atmosphere: For reactions and storage, particularly long-term, an inert atmosphere
(e.g., nitrogen or argon) is recommended. Hexylsilane is stable in sealed containers under a
dry, inert atmosphere[1]. This prevents contact with air, minimizing fire risk, and also
prevents hydrolysis.

e Grounding and Bonding: To prevent static electricity discharge, which can serve as an
ignition source, all containers and receiving equipment must be grounded and bonded during
transfer[1].

o Emergency Equipment: Emergency eyewash stations and safety showers must be readily
available in the immediate vicinity of any potential exposure[1][6].

Administrative Controls and Work Practices

These procedures are designed to minimize the potential for exposure and accidents.

» Avoid Ignition Sources: Keep hexylsilane away from heat, sparks, open flames, and hot
surfaces. "No smoking" policies must be strictly enforced in areas where it is handled and
stored[1].

» Use of Non-Sparking Tools: When opening or handling containers of hexylsilane, only non-
sparking tools made of materials like bronze or beryllium copper should be used[1].

» Container Management: Keep containers tightly closed when not in use[1]. Long-term
storage may require self-venting containers as pressure can build up[1].

Working Alone: Avoid working alone when handling hazardous materials like hexylsilane[7].

Personal Protective Equipment (PPE): The Final Barrier

The selection of PPE is critical and should be based on a thorough risk assessment of the
specific procedures being performed.

o Eye and Face Protection: Chemical safety goggles are mandatory[1]. A face shield should be
worn in situations with a higher risk of splashing[5][6].

» Hand Protection: Neoprene or nitrile rubber gloves are recommended for hand protection[1]
[6]. It is crucial to inspect gloves for any signs of degradation or puncture before use.
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o Skin and Body Protection: A flame-retardant lab coat or antistatic protective clothing is
essential to protect against fire hazards.

» Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable levels, or during emergency situations, a NIOSH-certified organic vapor
respirator should be used[1].
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Caption: PPE selection workflow for handling hexylsilane.
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First-Aid Measures in Case of Exposure

Immediate and appropriate first aid is crucial in mitigating the effects of accidental exposure.

Inhalation: Move the exposed person to fresh air at once. If breathing has stopped, perform
artificial respiration. Keep the person warm and at rest, and seek immediate medical
attention[3][8][9].

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water[8]. If irritation persists, seek medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open to ensure thorough rinsing[3][10]. Remove contact lenses if present and
easy to do so. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse the mouth with water and consult a physician immediately[3].

Spill, Leak, and Fire Response

A well-defined emergency plan is essential for handling any unforeseen incidents.

Spill and Leak Procedures

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the area and
eliminate all sources of ignition[1].

Ventilate: Ensure the area is well-ventilated.

Containment: Use a liquid-absorbent, non-combustible material (e.g., Chemizorb® or dry
sand) to contain the spill. Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material into a suitable, labeled container for
disposal.

Decontamination: Clean the affected area thoroughly.

Firefighting Measures
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» Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a
fire involving hexylsilane. Water spray or fog can be used to cool exposed containers[1]. Do
not use a direct stream of water as it may spread the fire[1].

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear[1].

e Hazardous Combustion Products: Burning can produce irritating fumes, carbon monoxide,
silicon dioxide, and organic acid vapors[1].

Reactivity and Incompatibility

Understanding the chemical reactivity of hexylsilane is key to preventing hazardous reactions.

o Chemical Stability: Hexylsilane is stable when stored in sealed containers under a dry, inert
atmosphere[1].

o Conditions to Avoid: Avoid exposure to heat, open flames, sparks, and static discharge[1].

e Incompatible Materials: Hexylsilane is incompatible with strong oxidizing agents, acids,
alkalis, and metal salts[1][4]. Contact with these materials can lead to vigorous reactions.

e Hazardous Reactions: The product can generate small amounts of hydrogen gas when
exposed to alkalis or protic materials like water and alcohol, especially in the presence of
metal salts[1].

Disposal Considerations

All waste materials must be handled as hazardous waste and disposed of in accordance with
local, state, and federal regulations.

o Waste Collection: Collect waste hexylsilane and contaminated materials in approved,
labeled, and sealed containers[1].

o Disposal Method: Incineration at a licensed waste disposal facility is a recommended method
of disposal[1]. Do not dispose of waste into sewers[1].
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« Empty Containers: Handle empty containers with care as they may contain flammable
residual vapors[1].

Occupational Exposure Limits

Currently, there are no established specific occupational exposure limit values for hexylsilane
from major regulatory bodies. However, for the broader category of silanes, NIOSH and ACGIH
have recommended exposure limits of 5 ppm[5][11]. Given the lack of specific data for
hexylsilane, it is prudent to handle it in a manner that minimizes all potential for exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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